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Compound of Interest

Compound Name: Neotropine
CAS No.: 53230-07-2
Cat. No.: B1678186
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific compound "Neotropine" is limited in publicly
available scientific literature. This guide provides a comprehensive overview of its known
chemical identity and computed properties. Due to the scarcity of experimental data, this
document also presents general methodologies and hypothetical pathways based on its
structural similarity to other tropane alkaloids.

Chemical Identity and Structure

Neotropine, also known by the code W-290, is chemically identified as 2-(diethylamino)ethyl 2-
cyclopent-2-en-1-yl-2-thiophen-2-ylacetate.[1] Its chemical structure is characterized by a
central acetate core linking a thiophene ring, a cyclopentene ring, and a diethylaminoethyl ester

group.

Table 1: Chemical Identifiers of Neotropine
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Identifier Value

2-(diethylamino)ethyl 2-cyclopent-2-en-1-yl-2-

UPAC Name thiophen-2-ylacetate[1]
Molecular Formula C17H25NO2S[1]

CAS Number 53230-07-2[1]
Synonyms W-290[1]

The structural formula of Neotropine is presented below:
Caption: Chemical structure of Neotropine.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Neotropine are not readily
available. The following table summarizes the computed properties obtained from publicly
accessible databases.

Table 2: Computed Physicochemical Properties of Neotropine
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Property Value Source
Molecular Weight 307.5 g/mol PubChem[1]
XLogP3 3.7 PubChem|[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Rotatable Bond Count 7 PubChem[1]
Exact Mass 307.16060021 PubChem[1]
Monoisotopic Mass 307.16060021 PubChem|[1]
Topological Polar Surface Area  57.8 A2 PubChem[1]
Heavy Atom Count 21 PubChem[1]
Formal Charge 0 PubChem[1]
Complexity 355 PubChem|[1]

Experimental Protocols

Specific experimental protocols for the synthesis and characterization of Neotropine are not
described in the available literature. However, based on its chemical structure, a general
synthetic approach and standard characterization methods can be proposed.

General Synthetic Approach

A plausible synthetic route for Neotropine would involve the esterification of 2-cyclopent-2-en-
1-yl-2-thiophen-2-ylacetic acid with 2-(diethylamino)ethanol.
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Caption: A generalized workflow for the synthesis of Neotropine.
Methodology:

o Esterification: The carboxylic acid (2-cyclopent-2-en-1-yl-2-thiophen-2-ylacetic acid) and the
alcohol (2-(diethylamino)ethanol) would be dissolved in a suitable organic solvent. An acid
catalyst (e.g., sulfuric acid) for Fischer esterification, or a coupling agent (e.g.,
dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC))
would be added. The reaction mixture would be stirred, likely at an elevated temperature,
until completion.

o Work-up: The reaction mixture would be quenched, and the organic layer would be washed
with an agueous solution to remove unreacted starting materials and byproducts. The
organic solvent would then be removed under reduced pressure.

 Purification: The crude product would be purified using techniques such as column
chromatography on silica gel to yield pure Neotropine.

Characterization Methods

The identity and purity of the synthesized Neotropine would be confirmed using a combination
of spectroscopic and analytical techniques.

Table 3: General Characterization Methods
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Technique

Purpose

Expected Observations

Nuclear Magnetic Resonance
(NMR) Spectroscopy (*H and
13C)

Structural elucidation

Resonances corresponding to
the protons and carbons of the
thiophene, cyclopentene, and

diethylaminoethyl groups.

Mass Spectrometry (MS)

Determination of molecular
weight and fragmentation

pattern

A molecular ion peak
corresponding to the exact
mass of Neotropine
(307.1606).

Infrared (IR) Spectroscopy

Identification of functional

groups

Characteristic absorption
bands for the ester carbonyl
(C=0) group and C-O

stretching.

High-Performance Liquid
Chromatography (HPLC)

Purity assessment

A single major peak indicating

the purity of the compound.

Biological Activity and Signaling Pathways

There is no specific information in the scientific literature detailing the biological activity or the

signaling pathways associated with Neotropine. Its structural similarity to tropane alkaloids,

many of which are anticholinergic agents, suggests a potential interaction with muscarinic

acetylcholine receptors.

Hypothetical Mechanism of Action

Based on its structure, Neotropine could potentially act as a competitive antagonist at

muscarinic acetylcholine receptors, thereby inhibiting the effects of acetylcholine. This is a

hypothetical mechanism and requires experimental validation.
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Caption: A hypothetical signaling pathway for Neotropine's potential anticholinergic activity.

Conclusion

Neotropine is a chemically defined molecule with a clear structure and computed

physicochemical properties. However, there is a significant gap in the publicly available

scientific literature regarding its experimental properties, synthesis, and biological activity. The
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information presented in this guide on experimental protocols and signaling pathways is based
on general chemical principles and its structural relationship to other known compounds and
should be treated as hypothetical until validated by experimental studies. Further research is
required to fully characterize the chemical and biological profile of Neotropine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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